Cas no 1213097-82-5 ((1R)-1-(2-chloro-3-fluorophenyl)ethan-1-amine)

• Product Name: (1R)-1-(2-chloro-3-fluorophenyl)ethan-1-amine
• CAS No: 1213097-82-5
• MF: C₈H₉ClFN
• MW: 173.615164518356
• MDL: MFCD11507924
• CID: 4563206
• PubChem ID: 55273760
• Update Time: 2025-10-19

(1R)-1-(2-chloro-3-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-CHLORO-3-FLUOROPHENYL)ETHYLAMINE
• (1R)-1-(2-chloro-3-fluorophenyl)ethan-1-amine
• (R)-1-(2-Chloro-3-fluorophenyl)ethanamine

• MDL： MFCD11507924
• Inchi： 1S/C8H9ClFN/c1-5(11)6-3-2-4-7(10)8(6)9/h2-5H,11H2,1H3/t5-/m1/s1
• InChI Key： QRNVGMYCAUROPJ-RXMQYKEDSA-N
• SMILES： N[C@@H](C1=CC=CC(F)=C1Cl)C

Additional information on (1R)-1-(2-chloro-3-fluorophenyl)ethan-1-amine

Chemical Profile of (1R)-1-(2-chloro-3-fluorophenyl)ethan-1-amine (CAS No. 1213097-82-5)

The compound (1R)-1-(2-chloro-3-fluorophenyl)ethan-1-amine, identified by its CAS number 1213097-82-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its chiral center and fluorinated aromatic ring system, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structural features of this compound, particularly the presence of a chloro and fluoro substituent on the phenyl ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.

In recent years, the demand for highly selective and potent pharmaceutical compounds has driven extensive research into fluorinated amines. The fluorine atom, with its electronegative nature, can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. Specifically, the introduction of fluorine at the 3-position of the phenyl ring in (1R)-1-(2-chloro-3-fluorophenyl)ethan-1-amine enhances its metabolic stability and binding affinity to biological targets. This has been observed in various preclinical studies where fluorinated analogs have demonstrated improved efficacy compared to their non-fluorinated counterparts.

The stereochemistry of the amine group, indicated by the (1R) configuration, plays a crucial role in determining the biological activity of the compound. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemical orientation. The (R)-enantiomer of (1R)-1-(2-chloro-3-fluorophenyl)ethan-1-amine has been shown to possess enhanced binding interactions with specific receptors, leading to improved therapeutic outcomes. This highlights the importance of stereochemical control in drug design and development.

Current research in medicinal chemistry focuses on leveraging computational methods and high-throughput screening to identify novel bioactive molecules. The structural motifs present in (1R)-1-(2-chloro-3-fluorophenyl)ethan-1-amine align well with these approaches, as they provide a robust framework for further derivatization and optimization. For instance, virtual screening studies have identified several derivatives of this compound that exhibit promising activity against various disease targets, including cancer and inflammatory disorders.

The synthesis of (1R)-1-(2-chloro-3-fluorophenyl)ethan-1-amine involves multi-step organic transformations that highlight the synthetic versatility of fluorinated aromatic compounds. Key steps include nucleophilic aromatic substitution reactions to introduce the chloro and fluoro substituents, followed by chiral resolution techniques to isolate the desired enantiomer. These synthetic strategies not only demonstrate the feasibility of producing this compound on a laboratory scale but also provide insights into scalable manufacturing processes for related molecules.

In clinical settings, the potential therapeutic applications of (1R)-1-(2-chloro-3-fluorophenyl)ethan-1-amine are being actively explored. Preclinical data suggests that this compound may have utility in treating conditions characterized by abnormal cell proliferation and inflammation. The ability of fluorinated amines to modulate enzyme activity and receptor binding makes them particularly attractive for developing targeted therapies. Furthermore, the chiral nature of this molecule allows for the development of enantiopure drugs, which can minimize side effects associated with racemic mixtures.

Advances in analytical chemistry have enabled more precise characterization of complex mixtures containing (1R)-1-(2-chloro-3-fluorophenyl)ethan-1-amine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are routinely employed to confirm structural integrity and purity. These analytical methods are critical for ensuring that pharmaceutical compounds meet stringent regulatory standards before they can be advanced into clinical trials.

The role of computational modeling in understanding the interactions between (1R)-1-(2-chloro-3-fluorophenyl)ethan-1-amine and biological targets cannot be overstated. Molecular docking simulations have been used to predict binding affinities and identify key residues involved in drug-receptor interactions. These predictions guide experimental efforts by providing hypotheses about how structural modifications might enhance activity or selectivity. Such integrative approaches between computational chemistry and experimental pharmacology are essential for accelerating drug discovery pipelines.

Looking ahead, future research on (1R)-1-(2-chloro-3-fluorophenyl)ethan-1-amine will likely focus on expanding its therapeutic applications through structure-based drug design. By understanding how different substituents influence its biological activity, scientists can develop libraries of analogs with tailored properties. Additionally, exploring new synthetic pathways could reduce production costs and improve scalability, making this compound more accessible for clinical development.